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Compound of Interest

Compound Name: CCT369260

Cat. No.: B2406010

Introduction

CCT369260 is a potent and orally active degrader of the B-cell ymphoma 6 (BCL6) protein.[1]
[2][3] BCLE6 is a transcriptional repressor that is a key driver in several lymphoid malignancies,
including diffuse large B-cell ymphoma (DLBCL).[1][2][3][4] It functions by recruiting co-
repressor proteins to silence genes involved in cell cycle control, differentiation, and the DNA
damage response.[3][4] CCT369260 acts as a "molecular glue," inducing the degradation of
BCL6 and thereby inhibiting the growth of BCL6-dependent lymphoma cells.[1][2]

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust and sensitive
immunoassay technology well-suited for high-throughput screening (HTS) of compounds that
modulate protein-protein interactions (PPIs).[5][6] This application note provides a detailed
protocol for a TR-FRET-based competitive binding assay to characterize inhibitors like
CCT369260 that disrupt the interaction between BCL6 and its co-repressors. The assay
measures the ability of a test compound to displace a fluorescently labeled co-repressor
peptide from the BCL6 protein.

Principle of the Assay

The TR-FRET assay for BCL6 is based on the proximity of two fluorophores: a long-lifetime
donor (e.g., a Europium (Eu) chelate) and a suitable acceptor (e.g., ULight™ dye or APC).[6][7]
In this setup, a recombinant, tagged BCL6 protein (e.g., GST- or His-tagged) is recognized by
an antibody conjugated to the Europium donor. A fluorescently labeled peptide derived from a
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BCL6 co-repressor acts as the tracer and binds to BCL6, bringing the donor and acceptor
fluorophores into close proximity.

When the Europium donor is excited at 320-340 nm, it transfers energy to the acceptor, which
then emits light at a specific wavelength (e.g., 665 nm).[7][8] This FRET signal is proportional
to the amount of tracer bound to BCL6. When an inhibitor like CCT369260 is introduced, it
competes with the tracer for binding to BCL6, leading to a decrease in the TR-FRET signal.

BCL6 Mechanism of Action and Inhibition

The diagram below illustrates the role of BCL6 in gene repression and how inhibitors like
CCT369260 interfere with this function.
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Caption: BCL6 represses gene transcription by recruiting co-repressors to DNA. CCT369260
binds to BCL6, disrupting this interaction and leading to BCL6 degradation.

Materials and Reagents
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Reagent Vendor Example Purpose

Recombinant Human BCL6-

) Reaction Biology Corp. Target protein
BTB Domain (GST-tagged)
LANCE Ultra ULight™-SMRT ) Acceptor-labeled tracer (co-
) PerkinElmer )

Peptide repressor peptide)
LANCE Eu-W1024 anti-GST ) Donor-labeled antibody for

] PerkinElmer ] )
Antibody protein detection
CCT369260 MedChemExpress Reference inhibitor compound
LANCE Detection Buffer, 10X PerkinElmer Assay buffer component
White, low-volume, 384-well ) ) o

Corning, Greiner Low-binding assay plates

plates
DMSO Sigma-Aldrich Solvent for compounds

Experimental Protocol

This protocol outlines the steps for performing the CCT369260 TR-FRET assay in a 384-well
plate format with a final assay volume of 20 pL.

Reagent Preparation

1X Assay Buffer: Prepare 1X LANCE Detection Buffer by diluting the 10X stock in ultrapure
water. Keep on ice.

Compound Dilution: Prepare a serial dilution of CCT369260 (and other test compounds) in
DMSO. A typical starting concentration is 1 mM. Then, create an intermediate dilution series
in 1X Assay Buffer. The final DMSO concentration in the assay should be kept below 1%.

2X Protein/Antibody Mix: Prepare a solution containing 2X final concentration of GST-BCL6
and 2X final concentration of Eu-anti-GST antibody in 1X Assay Buffer. (e.g., fora 1X of 5
nM BCL6 and 2 nM antibody, prepare a 2X solution of 10 nM BCL6 and 4 nM antibody).

2X Tracer Mix: Prepare a solution containing 2X final concentration of ULight-SMRT peptide
in 1X Assay Buffer (e.g., for a 1X of 50 nM, prepare a 2X solution of 100 nM).
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Assay Workflow

The following diagram illustrates the sequential steps of the TR-FRET assay protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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